Cas no 329795-68-8 (2H-1,4-Benzothiazine-2-acetamide, N-ethyl-3,4-dihydro-3-oxo-)

• Product Name: 2H-1,4-Benzothiazine-2-acetamide, N-ethyl-3,4-dihydro-3-oxo-
• CAS No: 329795-68-8
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 3940620
• PubChem ID: 2897044
• Update Time: 2025-04-22

2H-1,4-Benzothiazine-2-acetamide, N-ethyl-3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine-2-acetamide, N-ethyl-3,4-dihydro-3-oxo-
• Cambridge id 6403428
• N-ethyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• AB00107094-01
• SR-01000233717-1
• 329795-68-8
• Z32024921
• Oprea1_300261
• SR-01000233717
• AKOS001664878
• AKOS016336943
• HMS3429G22

• Inchi： 1S/C12H14N2O2S/c1-2-13-11(15)7-10-12(16)14-8-5-3-4-6-9(8)17-10/h3-6,10H,2,7H2,1H3,(H,13,15)(H,14,16)
• InChI Key： CXYJAGBKQFSQFP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NCC)=O)=O

Computed Properties

• Exact Mass: 250.07759887Da
• Monoisotopic Mass: 250.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.5Ų